Cas no 22986-70-5 (nonatriacontan-20-one)
nonatriacontan-20-one structure
Product Name:nonatriacontan-20-one
CAS No:22986-70-5
MF:C39H78O
MW:563.036033153534
CID:1415769
PubChem ID:22644493
Update Time:2025-04-20
nonatriacontan-20-one Chemical and Physical Properties
Names and Identifiers
-
- nonatriacontan-20-one
- 20-Nonatriacontanone
- LogP
- SCHEMBL4625033
- QBPTYPWUCYWIRI-UHFFFAOYSA-N
- 22986-70-5
- DTXSID20627273
-
- Inchi： 1S/C39H78O/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39(40)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-38H2,1-2H3
- InChI Key： QBPTYPWUCYWIRI-UHFFFAOYSA-N
- SMILES： O=C(CCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 562.60564
- Monoisotopic Mass: 562.60526711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 40
- Rotatable Bond Count: 36
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 18.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
nonatriacontan-20-one Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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3. Estimation of hydrogen sulfide from crude petroleum: a unique invention using a simple chemosensor†Shampa Kundu,Prithidipa Sahoo New J. Chem., 2019,43, 12369-12374
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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